4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine

• IUPAC Name: 2-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C15H18N4O3S/c1-21-12-5-3-2-4-11(12)14-16-15(18-17-14)23-10-13(20)19-6-8-22-9-7-19/h2-5H,6-10H2,1H3,(H,16,17,18)
• InChI Key: LQBRQACLKMCVGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NN2)SCC(=O)N3CCOCC3
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as MAT or MAT2203, and it is a potent inhibitor of fungal growth. It has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine involves the inhibition of fungal CYP51 enzymes, which are essential for the synthesis of ergosterol, a vital component of fungal cell membranes. This inhibition leads to the disruption of fungal cell membrane integrity, ultimately resulting in fungal cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine have been studied extensively. This compound has been shown to have a high selectivity for fungal CYP51 enzymes, with minimal effects on mammalian CYP51 enzymes. This selectivity makes it an ideal candidate for the treatment of fungal infections without causing significant harm to the host. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine in lab experiments is its high potency against various fungal species. This potency allows for the use of lower concentrations of the compound, ultimately reducing the cost of experiments. Additionally, the compound's selectivity for fungal CYP51 enzymes allows for the study of fungal cell membrane integrity without significant effects on mammalian cells. However, one of the limitations of this compound is its limited solubility in water, which can make its use in certain experiments challenging.

Future Directions

The potential future directions for research on 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine are vast. One of the most significant areas of research is the development of new formulations of the compound that can improve its solubility in water and enhance its efficacy against various fungal species. Additionally, further studies on the compound's mechanism of action and its effects on fungal cell membrane integrity can provide valuable insights into the development of new antifungal agents. Finally, the potential use of this compound in combination with other antifungal agents can enhance its efficacy and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been achieved using various methods. One of the most common methods involves the reaction of morpholine with 5-(2-methoxyphenyl)-1H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The reaction mixture is then refluxed for several hours, and the resulting product is purified using various chromatographic techniques. Other methods involve the use of different reagents and solvents, but the overall process remains similar.

Scientific Research Applications

The potential applications of 4-({[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]thio}acetyl)morpholine in scientific research are vast. One of the most significant applications is in the field of antifungal research. This compound has been shown to be effective against various fungal species, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. It has also been studied for its potential use in the treatment of other fungal infections, such as histoplasmosis and blastomycosis.